![molecular formula C20H21NO5S B2446399 1-(3,4,5-triethoxybenzoyl)benzo[c]isothiazol-3(1H)-one CAS No. 877811-78-4](/img/structure/B2446399.png)
1-(3,4,5-triethoxybenzoyl)benzo[c]isothiazol-3(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This involves detailing the methods and conditions under which the compound can be synthesized. It may include the starting materials, reagents, catalysts, temperature, pressure, and other relevant factors .Molecular Structure Analysis
This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the spatial arrangement of atoms in the molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, and refractive index. Chemical properties may include reactivity, acidity or basicity, and redox potential .Scientific Research Applications
Synthesis and Antimicrobial Activity
- 1-(3,4,5-triethoxybenzoyl)benzo[c]isothiazol-3(1H)-one derivatives have been synthesized and tested for their antimicrobial activities. One study reports the synthesis of novel 2-hydroxyethylbenzo[d]isothiazol-3(2H)-one aliphatic acid esters, demonstrating significant anti-bacterial activities, particularly against Gram-positive bacteria (Qiang, 2013).
Chemical Structure and Spectroscopic Analysis
- Comprehensive 1H and 13C NMR spectral assignments for benzo[d]isothiazole derivatives, including the compound , were accomplished using various 1D and 2D NMR techniques. This study provides deep insights into the structural and chemical properties of these compounds (Incerti et al., 2008).
Antioxidant Properties
- Research on 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives, which are chemically related to this compound, has shown potential antioxidant activities. These activities were assessed through various methods, comparing to standard antioxidants (Yüksek et al., 2015).
Bioactivity and Industrial Applications
- Studies have synthesized and characterized derivatives of benzo[d]isothiazol-3(2H)-one, showing good antimicrobial activity. These compounds have potential as industrial microbiocides, with applications in antifungal and antibacterial domains (Xu et al., 2011).
Mechanism of Action
Target of Action
The primary targets of the compound “1-(3,4,5-triethoxybenzoyl)benzo[c]isothiazol-3(1H)-one” are currently unknown
Biochemical Pathways
Without knowledge of the compound’s targets, it is challenging to summarize the biochemical pathways affected by this compound . Once the targets are identified, it will be possible to map out the pathways in which they are involved and understand the downstream effects of the compound’s action.
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown . These effects would be determined by the compound’s mode of action and the biochemical pathways it affects.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-(3,4,5-triethoxybenzoyl)-2,1-benzothiazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO5S/c1-4-24-16-11-13(12-17(25-5-2)18(16)26-6-3)19(22)21-15-10-8-7-9-14(15)20(23)27-21/h7-12H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVEUYMPQDFYJKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N2C3=CC=CC=C3C(=O)S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.